Cas no 51105-10-3 ((-)-Porantherilidine)

(-)-Porantherilidine structure

(-)-Porantherilidine structure

Product Name:(-)-Porantherilidine

CAS No:51105-10-3

Molecular Formula:C₂₂H₃₃NO₂

Molecular Weight:343.503

CID:2053428

(-)-Porantherilidine Properties

Names and Identifiers

- (±)-Porantherilidine
- Porantherilidin
- (-)-Porantherilidine
- (αR,4S,9aβ)-Octahydro-6α-methyl-α-propyl-2H-quinolizine-4-ethanol benzoate
- InChIKey： IGRSTMLFLWBIPT-UHFFFAOYSA-N
- Inchi： InChI=1S/C22H33NO2/c1-3-9-21(25-22(24)18-11-5-4-6-12-18)16-20-15-8-14-19-13-7-10-17(2)23(19)20/h4-6,11-12,17,19-21H,3,7-10,13-16H2,1-2H3
- SMILES： CCCC(CC1CCCC2CCCC(C)N12)OC(=O)c1ccccc1

Computed Properties

Exact Mass: 343.251
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 7
Monoisotopic Mass: 343.251
Heavy Atom Count: 25
Complexity: 418
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 29.5A^2

(-)-Porantherilidine Related Literature

1. Three dimensional quantitative characterization of magnetite nanoparticles embedded in mesoporous silicon: local curvature, demagnetizing factors and magnetic Monte Carlo simulations†

Georgios Margaris,Kalliopi Trohidou,Petra Granitzer,Klemens Rumpf Nanoscale, 2013,5, 11944-11953
2. First-principles calculations of oxygen interstitials in corundum: a site symmetry approach†

Robert A. Evarestov,Alexander Platonenko,Denis Gryaznov,Yuri F. Zhukovskii Phys. Chem. Chem. Phys., 2017,19, 25245-25251
3. Identification of bioactive compounds in Lactobacillus paracasei subsp. paracasei NTU 101-fermented reconstituted skimmed milk and their anti-cancer effect in combination with 5-fluorouracil on colorectal cancer cells

Chia-Yuan Chang,Tzu-Ming Pan Food Funct., 2019,10, 7634-7644
4. An unprecedented {Cu II14Te IV10} core incorporated in a 36-tungsto-4-silicate polyoxometalate with visible light-driven catalytic hydrogen evolution activity†

Wei-Chao Chen,Si-Tong Wu,Chao Qin,Xin-Long Wang,Kui-Zhan Shao,Zhong-Min Su,En-Bo Wang Dalton Trans., 2018,47, 16403-16407
5. Hydrogels formed from Fmoc amino acids†

Emily R. Draper,Kyle L. Morris,Marc A. Little,Jaclyn Raeburn,Catherine Colquhoun,Emily R. Cross,Tom. O. McDonald,Louise C. Serpell,Dave J. Adams CrystEngComm, 2015,17, 8047-8057
6. Facile synthesis of biarylmethanes and tetrasubstituted arenes via a base-mediated [3 + 3] benzannulation reaction of Morita–Baylis–Hillman adducts and unsaturated sulfones †

Sunil K. Sharma,Rajeev S. Menon Org. Biomol. Chem., 2019,17, 4073-4076
7. Probing the excited-state chemical shifts and exchange parameters by nitrogen-decoupled amide proton chemical exchange saturation transfer (HNdec-CEST)†

Qinglin Wu,Benjamin A. Fenton,Jessica L. Wojtaszek,Pei Zhou Chem. Commun., 2017,53, 8541-8544
8. Preparation, performance and mechanism of metal oxide modified catalytic ceramic membranes for wastewater treatment†

Zeyu Guan,Qiang Li,Qian Li RSC Adv., 2023,13, 17436-17448
9. Controlling the assembly and spin transport of tetrathiafulvalene carboxylate coated iron oxide nanoparticles†

Zhong-Peng Lv,Tao Wang,Jing-Yuan Ge,Zhong-Zhi Luan,Di Wu,Jing-Lin Zuo,Shouheng Sun J. Mater. Chem. C, 2017,5, 7200-7206
10. Ultracentrifugation-based multi-target affinity selection mass spectrometry†

Yan Jin,Xueheng Cheng,Fengzhi Yang,Lei Fu RSC Adv., 2015,5, 107616-107622

Related Categories

Natural Products and Extracts Plant Extracts Plant based Poranthera corymbosa

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